Cas no 1805512-83-7 (2-Bromo-4,6-bis(trifluoromethyl)benzylamine)

• Product Name: 2-Bromo-4,6-bis(trifluoromethyl)benzylamine
• CAS No: 1805512-83-7
• MF: C₉H₆BrF₆N
• MW: 322.045062541962
• CID: 4792735
• Update Time: 2025-05-24

2-Bromo-4,6-bis(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-bis(trifluoromethyl)benzylamine
• 2,4-Bis(trifluoromethyl)-6-bromobenzylamine

• Inchi： 1S/C9H6BrF6N/c10-7-2-4(8(11,12)13)1-6(5(7)3-17)9(14,15)16/h1-2H,3,17H2
• InChI Key： PIVZMRYOOIJYAU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-4,6-bis(trifluoromethyl)benzylamine

Comprehensive Overview of 2-Bromo-4,6-bis(trifluoromethyl)benzylamine (CAS No. 1805512-83-7)

2-Bromo-4,6-bis(trifluoromethyl)benzylamine (CAS No. 1805512-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both bromo and trifluoromethyl groups in its molecular framework makes it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The compound's CAS number 1805512-83-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its benzylamine core, combined with halogen and fluorinated substituents, offers exceptional reactivity, enabling diverse chemical transformations. This versatility aligns with the growing demand for high-value intermediates in the synthesis of bioactive molecules. Recent studies highlight its potential in catalysis and material science, where its electron-withdrawing properties enhance performance in specialized applications.

In the context of green chemistry, 2-Bromo-4,6-bis(trifluoromethyl)benzylamine is being evaluated for its role in sustainable synthesis. The trifluoromethyl groups, known for their metabolic stability, are a hotspot in drug design, addressing challenges like bioavailability and target selectivity. Industry trends indicate a surge in queries related to fluorinated building blocks, underscoring the compound's alignment with current research priorities. Analytical techniques such as NMR and HPLC are commonly employed to characterize its purity and reactivity, ensuring compliance with stringent quality standards.

From a commercial perspective, CAS 1805512-83-7 is often sourced for custom synthesis projects, catering to niche markets in pharmaceutical intermediates and specialty chemicals. Its stability under various conditions makes it a reliable choice for multi-step reactions. Furthermore, the compound's structural motif is being investigated for applications in electronic materials, where fluorinated aromatics contribute to desired electronic properties. This dual utility in life sciences and advanced materials positions it as a compound of enduring interest.

As the scientific community continues to explore 2-Bromo-4,6-bis(trifluoromethyl)benzylamine, its role in innovative therapeutics and functional materials is expected to expand. The integration of computational chemistry tools has accelerated its study, enabling precise predictions of its behavior in complex systems. With its CAS number 1805512-83-7 serving as a key identifier, this compound remains a focal point for researchers aiming to push the boundaries of molecular design and application.